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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromononane, a secondary alkyl halide, serves as a valuable and versatile precursor in
organic synthesis for the creation of a diverse array of functionalized alkanes. Its reactivity at
the C-2 position, facilitated by the good leaving group ability of the bromine atom, allows for a
variety of transformations including nucleophilic substitutions, eliminations, and the formation of
organometallic reagents. This technical guide provides a comprehensive overview of the key
synthetic routes starting from 2-bromononane, complete with detailed experimental protocols,
tabulated quantitative data, and visual diagrams of reaction pathways and workflows to aid
researchers in the development of novel molecules and synthetic methodologies.

Properties of 2-Bromononane

A summary of the key physical and chemical properties of 2-bromononane is presented in the
table below.
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Property Value

Molecular Formula CoH19Br

Molecular Weight 207.15 g/mol

Appearance Colorless liquid

Boiling Point 212.3 £8.0 °C at 760 mmHg
Density 1.1 +£0.1 g/lcm?3

Flash Point 63.5+10.4 °C

Refractive Index 1.452

Key Synthetic Transformations

2-Bromononane can be readily converted into a variety of functionalized alkanes through
several key reaction pathways. These include nucleophilic substitution to introduce
functionalities like amines and nitriles, elimination reactions to form alkenes, hydrolysis to
alcohols, and the formation of Grignard and Gilman reagents for carbon-carbon bond
formation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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